Cas no 61174-77-4 (10H-Phenothiazine, 2-methyl-, 5,5-dioxide)

• Product Name: 10H-Phenothiazine, 2-methyl-, 5,5-dioxide
• CAS No: 61174-77-4
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 489582
• PubChem ID: 71398600
• Update Time: 2025-04-19

10H-Phenothiazine, 2-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 2-methyl-, 5,5-dioxide
• 2-methyl-10H-phenothiazine 5,5-dioxide
• SCHEMBL15500319
• 2-Methyl-5lambda~6~-phenothiazine-5,5(10H)-dione
• DTXSID70820015
• 61174-77-4

• Inchi： 1S/C13H11NO2S/c1-9-6-7-13-11(8-9)14-10-4-2-3-5-12(10)17(13,15)16/h2-8,14H,1H3
• InChI Key： GQLSPTBQHSZZFD-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC2C=C(C)C=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 245.05113
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17